N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide

• Molecular Formula: C26H24N2O6
• Molecular Weight: 460.5 g/mol
• IUPAC Name: N-[2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H24N2O6/c1-15-11-18(27-25(29)17-13-21(31-2)24(33-4)22(14-17)32-3)9-10-19(15)28-26(30)23-12-16-7-5-6-8-20(16)34-23/h5-14H,1-4H3,(H,27,29)(H,28,30)
• InChI Key: IKIYZKKGCCPHIH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)NC(=O)C3=CC4=CC=CC=C4O3

Description

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide, also known as MTB-2-F or MTB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MTB-2-F is a benzofuran derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-proliferative effects.

Mechanism of Action

The mechanism of action of N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide is not fully understood, but it is thought to involve the inhibition of certain signaling pathways that are involved in inflammation and cell proliferation. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. The compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of adhesion molecules that are involved in the recruitment of immune cells to sites of inflammation. In addition, this compound has been shown to induce apoptosis in cancer cells and to inhibit their proliferation.

Advantages and Limitations for Lab Experiments

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily prepared in high purity and yield. The compound has been extensively studied and its biological activity is well characterized. However, there are also limitations to its use. This compound is a relatively complex compound that requires specialized expertise to synthesize and analyze. In addition, the compound has not been extensively studied in vivo, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide. One area of interest is the development of more potent and selective analogs of the compound. Another area of interest is the investigation of the compound's potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Further studies are also needed to better understand the mechanism of action of this compound and its effects on different cell types and signaling pathways. Overall, this compound is a promising compound for scientific research, and its potential applications in medicine and biotechnology warrant further investigation.

Synthesis Methods

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide can be synthesized using a multi-step process starting with commercially available starting materials. The synthesis involves the preparation of intermediate compounds, which are then coupled to form the final product. The synthesis of this compound has been optimized to yield high purity and yield, making it an attractive compound for research applications.

Scientific Research Applications

N-{2-methyl-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl}-1-benzofuran-2-carboxamide has been extensively studied for its potential applications in scientific research. The compound has been shown to exhibit anti-inflammatory and anti-tumor effects in vitro and in vivo. In addition, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.